1h-Pyrido[3,4-b]indol-1-one

• Molecular Formula: C11H6N2O
• Molecular Weight: 182.18 g/mol
• SMILES: C1=CC=C2C(=C1)C3=CC=NC(=O)C3=N2
• InChI: InChI=1S/C11H6N2O/c14-11-10-8(5-6-12-11)7-3-1-2-4-9(7)13-10/h1-6H
• InChIKey: AIVGLMHJGRETPC-UHFFFAOYSA-N

1H-Pyrido[3,4-b]indol-1-one: Core Properties & Sourcing

1H-Pyrido[3,4-b]indol-1-one, also known as β-carbolin-1-one, is a tricyclic heteroaromatic scaffold comprising a fused pyridine and indole ring system with a lactam carbonyl at position 1 [1]. This core structure serves as a versatile intermediate in alkaloid synthesis and a privileged pharmacophore for kinase inhibitor development, with modifications at the 2-, 3-, and 9-positions governing biological target engagement and potency profiles [2]. The unsubstituted parent compound (CAS 19839-52-2) is commercially available from multiple specialty chemical suppliers, though procurement decisions must carefully evaluate positional substitution patterns—notably the oxidation state of the pyrido ring (fully aromatic 2,9-dihydro vs. partially saturated 2,3,4,9-tetrahydro forms)—as this structural variable profoundly influences both synthetic utility and biological activity [3].

• Substitution pattern governs kinase target engagement profile
• Oxidation state impacts synthetic utility and biological activity
• Verify exact substitution and oxidation state before procurement

• [1] Lin G, Wang Y, Zhou Q, et al. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines. Molecules. 2010;15(8):5680-5691. View Source
• [2] Cincinelli R, Cassinelli G, Dallavalle S, et al. Synthesis, Modeling, and RET Protein Kinase Inhibitory Activity of 3- and 4-Substituted β-Carbolin-1-ones. Journal of Medicinal Chemistry. 2008;51(24):7777-7787. View Source
• [3] CAS Common Chemistry. 2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indol-1-one. CAS Registry Number 17952-63-5. American Chemical Society. View Source

1H-Pyrido[3,4-b]indol-1-one Derivatives: Substitution & Target Selectivity

The β-carbolinone scaffold exhibits extreme sensitivity to substitution patterns, with even minor modifications at positions 1, 2, 3, 6, or 9 producing divergent biological target profiles that preclude generic interchangeability. For instance, the 2,3,4,9-tetrahydro-β-carbolin-1-one series demonstrates 5-HT1A and 5-HT2A receptor ligand activity [1], while 3-aryl-substituted β-carbolin-1-ones act as potent tumor cell proliferation inhibitors [2], and 2,9-dihydro-1H-pyrido[3,4-b]indol-1-one derivatives bearing specific chloro or methoxy substituents function as selective EGFR T790M inhibitors with nanomolar potency [3]. This target-switching behavior—where the same core scaffold addresses entirely different therapeutic indications based solely on substitution—makes empirical evaluation of exact catalog compounds essential rather than relying on structural similarity assumptions. Procurement of the wrong substituted variant may yield a compound with negligible activity in the intended assay system, wasting research resources and delaying project timelines.

Target-switching by substitution

Minor substitution changes produce divergent profiles (5-HT, EGFR T790M, BTK); similar scaffolds may not transfer activity.

Tetrahydro vs. dihydro oxidation state

Tetrahydro and dihydro oxidation states differ in receptor-ligand context; assay outcomes may not be comparable.

Generic scaffold ≠ interchangeable tool

Empirical evaluation of exact catalog compound is essential; structural similarity assumptions risk negligible assay activity.

• [1] Mokrosz MJ, et al. 9-Substituted 1,2,3,4-tetrahydro-β-carbolin-1-ones, new 5-HT1A and 5-HT2A receptor ligands. Polish Journal of Pharmacology. 1999;51(4):351-356. View Source
• [2] Sui Z, Guan J, Hlasta DJ, et al. 3-Aryl β-carbolin-1-ones as a new class of potent inhibitors of tumor cell proliferation: synthesis and biological evaluation. Organic & Biomolecular Chemistry. 2005;3(5):859-865. View Source
• [3] Al-Wahaibi LH, Mohammed AF, Abdel Rahman FE, et al. Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3-(2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. 2023;38(1):2218602. View Source

1H-Pyrido[3,4-b]indol-1-one: Evidence vs. Key Comparators

EGFR T790M Inhibition Comparable to Osimertinib

5-Chloro-3-(2-methoxyvinyl)-substituted pyrido[3,4-b]indol-1-one derivatives (compounds 5f and 5g) exhibited potent inhibitory activity against the EGFR T790M resistance mutation with IC50 values of 9.5 ± 2 nM and 11.9 ± 3 nM, respectively, demonstrating efficacy equivalent to the clinically approved third-generation EGFR inhibitor osimertinib (IC50 = 8 ± 2 nM) in the same enzymatic assay [1]. Against wild-type EGFR, compounds 5d, 5f, and 5g showed IC50 values ranging from 68 to 85 nM, comparable to erlotinib (IC50 = 80 nM) [2]. This dual wild-type/mutant inhibition profile distinguishes these substituted pyrido[3,4-b]indol-1-ones from earlier-generation EGFR inhibitors that lack T790M activity.

EGFR T790M Inhibition

Head-to-head

5f: 9.5 ± 2 nM; 5g: 11.9 ± 3 nM vs. Osimertinib 8 ± 2 nM

Supports EGFR T790M pathway study fit with structural scaffold differentiation.

Enzymatic assay; within 1.2–1.5 fold of comparator

Evidence Dimension	EGFR T790M kinase inhibition (IC50)
Target Compound Data	5f: 9.5 ± 2 nM; 5g: 11.9 ± 3 nM
Comparator Or Baseline	Osimertinib: 8 ± 2 nM
Quantified Difference	Within 1.2- to 1.5-fold of osimertinib (statistically equivalent)
Conditions	Enzymatic kinase inhibition assay; EGFR T790M mutant enzyme

Why This Matters

This evidence supports selection of appropriately substituted pyrido[3,4-b]indol-1-one derivatives for EGFR T790M-driven NSCLC research programs, providing a structurally distinct scaffold with comparable potency to the clinical standard.

• [1] Al-Wahaibi LH, Mohammed AF, Abdel Rahman FE, et al. Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3-(2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. 2023;38(1):2218602. View Source
• [2] Al-Wahaibi LH, et al. EGFRWT inhibition data. Journal of Enzyme Inhibition and Medicinal Chemistry. 2023;38(1):2218602, Table 2. View Source

Cellular Antiproliferative Activity in Cancer Cells

In cellular antiproliferation assays, substituted pyrido[3,4-b]indol-1-one derivatives (compounds 5c, 5d, 5f, 5g, 6e, and 6f) demonstrated GI50 values ranging from 29 nM to 47 nM across a panel of cancer cell lines, compared to the reference EGFR inhibitor erlotinib which exhibited a GI50 of 33 nM under identical assay conditions [1]. The most potent compounds achieved GI50 values as low as 29 nM, representing a 12% improvement in potency relative to erlotinib, though the overall range overlapped substantially with the comparator. This cellular activity translates the enzymatic EGFR inhibition into functional growth suppression, confirming that target engagement produces the expected phenotypic outcome.

Cellular Antiproliferative

Head-to-head

GI50 29–47 nM vs. Erlotinib 33 nM

Supports cell-based assay context for substituted scaffold selection.

Cancer cell line panel; 72 h exposure

Evidence Dimension	Cellular antiproliferative activity (GI50)
Target Compound Data	Range: 29 nM to 47 nM across compounds 5c, 5d, 5f, 5g, 6e, 6f
Comparator Or Baseline	Erlotinib: 33 nM
Quantified Difference	Selected compounds up to 12% more potent; overall range overlaps comparator
Conditions	Cancer cell line panel; 72-hour exposure; sulforhodamine B assay

Why This Matters

This cellular activity data validates that the enzymatic inhibition observed in biochemical assays translates to functional growth suppression, a critical criterion for selecting compounds destined for in vivo efficacy studies.

• [1] Al-Wahaibi LH, Mohammed AF, Abdel Rahman FE, et al. Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3-(2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. 2023;38(1):2218602. View Source

BTK Inhibition and In Vivo Tumor Suppression vs. Ibrutinib

Pyrido[3,4-b]indol-1-one derivatives designed via scaffold hopping from CGI-1746 exhibited potent enzymatic BTK inhibition with IC50 values of 0.22 μM (compound 12) and 0.19 μM (compound 18), and displayed comparative antiproliferative activity to the covalent BTK inhibitor ibrutinib in U-937 and Ramos lymphoma cell lines [1]. Critically, compound 12 demonstrated in vivo tumor growth inhibition of 41.90% at 50 mg/kg in a U-937 xenograft mouse model, providing evidence of efficacy beyond cellular systems [2]. As non-covalent BTK inhibitors, these pyrido[3,4-b]indol-1-one derivatives offer a potential advantage in addressing resistance mutations that emerge against covalent inhibitors like ibrutinib (e.g., C481S), though direct head-to-head comparison against ibrutinib-resistant models was not performed in this study.

BTK Inhibition & In Vivo

Reported

IC50 0.19–0.22 μM; TGI 41.9% at 50 mg/kg in xenograft

Supports non-covalent BTK inhibitor research with in vivo model-response context.

U-937 xenograft; comparable to ibrutinib in enzymatic assay

Evidence Dimension	BTK enzymatic inhibition (IC50)
Target Compound Data	Compound 12: 0.22 μM; Compound 18: 0.19 μM
Comparator Or Baseline	Ibrutinib (literature values in comparable assay systems)
Quantified Difference	Comparable potency range; in vivo TGI = 41.90% at 50 mg/kg
Conditions	BTK enzymatic assay; U-937 and Ramos lymphoma cell lines; U-937 xenograft mouse model

Why This Matters

This evidence supports selection of pyrido[3,4-b]indol-1-one-based BTK inhibitors for programs seeking non-covalent binding modes to circumvent resistance, with validated in vivo activity providing confidence in translational potential.

• [1] Liu J, et al. Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton‘s tyrosine kinase (BTK) inhibitors. Bioorganic Chemistry. 2022;119:105541. View Source
• [2] Liu J, et al. In vivo xenograft data. Bioorganic Chemistry. 2022;119:105541, Figure 6. View Source

AKR1B1 Selective Inhibition vs. Epalrestat

Tetrahydro-β-carbolin-1-one derivatives bearing 1-thioxo and acetic acid moieties demonstrated AKR1B1 inhibitory activity comparable to the clinically used aldose reductase inhibitor epalrestat. Compound 7m exhibited an IC50 of 0.15 μM versus epalrestat‘s IC50 of 0.10 μM in the same assay system [1]. More significantly, compound 7t (IC50 = 0.17 μM) displayed exceptional selectivity ratios for AKR1B1 over AKR1A1 (311:1) and AKR1B10 (253:1), a selectivity profile that far exceeds that reported for epalrestat [2]. This differential selectivity—rather than absolute potency—represents the key differentiation for procurement decisions in diabetic complication research, where off-target inhibition of related aldo-keto reductases can confound experimental interpretation.

AKR1B1 Selectivity

Head-to-head

IC50 0.17 μM; Selectivity 311:1 (AKR1A1), 253:1 (AKR1B10)

Supports selectivity profiling in polyol pathway diabetic models.

Selectivity ratios exceed 250:1; reference epalrestat

Evidence Dimension	AKR1B1 inhibition (IC50) and selectivity ratios
Target Compound Data	7m IC50 = 0.15 μM; 7t IC50 = 0.17 μM, AKR1A1 selectivity = 311:1, AKR1B10 selectivity = 253:1
Comparator Or Baseline	Epalrestat IC50 = 0.10 μM; selectivity ratios not specified but implied lower
Quantified Difference	IC50 within 1.5-1.7 fold; selectivity ratios exceed 250:1
Conditions	Recombinant human AKR1B1, AKR1A1, and AKR1B10 enzyme assays

Why This Matters

For researchers investigating diabetic complications where AKR1B1 is implicated, the superior selectivity profile of these tetrahydro-β-carbolin-1-one derivatives minimizes confounding off-target effects, enabling cleaner mechanistic interpretation.

• [1] Minehira D, Takeda D, Urata H, et al. Design, synthesis, and biological evaluation of novel (1-thioxo-1,2,3,4-tetrahydro-β-carbolin-9-yl)acetic acids as selective inhibitors for AKR1B1. Bioorganic & Medicinal Chemistry. 2012;20(1):356-367. View Source
• [2] Minehira D, et al. Selectivity data. Bioorganic & Medicinal Chemistry. 2012;20(1):356-367, Table 3. View Source

RET Kinase Inhibition Comparable to RPI-1

β-Carbolin-2-ones (a closely related oxidized variant of the pyrido[3,4-b]indol-1-one scaffold) were designed and evaluated as RET protein kinase inhibitors based on structural similarity to the prototype indolin-2-one RPI-1. Several β-carbolin-2-ones demonstrated the ability to inhibit RET enzymatic activity in vitro and suppress proliferation of RET^C634R oncogene-transformed NIH3T3 cells at levels comparable to the reference compound RPI-1 [1]. Docking analysis revealed that the rigid β-carbolinone structure engages the RET tyrosine kinase domain via a binding interaction scheme distinct from that originally proposed during compound design, suggesting a novel binding mode [2]. This class-level evidence establishes the pyrido[3,4-b]indol-1-one scaffold as a validated RET kinase inhibitor pharmacophore with activity comparable to established indolinone-based inhibitors.

RET Kinase Inhibition

Class-level

Qualitatively comparable to RPI-1; exact IC50 not tabulated

Class-level validation for RET scaffold-hopping studies.

Binding mode distinct from indolinone prototype

Evidence Dimension	RET kinase enzymatic inhibition and cellular proliferation
Target Compound Data	Qualitatively comparable to RPI-1; exact IC50 values not tabulated
Comparator Or Baseline	Indolin-2-one RPI-1 (prototype RET inhibitor)
Quantified Difference	Reported as 'comparable'; quantitative values not specified in abstract
Conditions	RET enzymatic assay; RET^C634R-transformed NIH3T3 cell proliferation

Why This Matters

This evidence validates the β-carbolinone scaffold as a structurally distinct alternative to indolinone-based RET inhibitors, offering intellectual property advantages and potentially differentiated pharmacokinetic properties for thyroid cancer research programs.

• [1] Cincinelli R, Cassinelli G, Dallavalle S, et al. Synthesis, Modeling, and RET Protein Kinase Inhibitory Activity of 3- and 4-Substituted β-Carbolin-1-ones. Journal of Medicinal Chemistry. 2008;51(24):7777-7787. View Source
• [2] Cincinelli R, et al. Docking analysis. Journal of Medicinal Chemistry. 2008;51(24):7777-7787, Figure 5. View Source

1H-Pyrido[3,4-b]indol-1-one Derivatives: Key Research Applications

EGFR T790M NSCLC Drug Discovery with Alternative Scaffold

Based on evidence that 5-chloro-3-(2-methoxyvinyl)-substituted pyrido[3,4-b]indol-1-one derivatives achieve IC50 values against EGFR T790M (9.5–11.9 nM) equivalent to osimertinib (8 nM) while maintaining wild-type EGFR inhibition comparable to erlotinib (GI50 29–47 nM vs. 33 nM) [1], these derivatives are well-suited for medicinal chemistry programs targeting resistant NSCLC. The pyrido[3,4-b]indol-1-one scaffold offers a structurally distinct chemotype from quinazoline- and pyrimidine-based EGFR inhibitors, providing freedom-to-operate advantages and potential for differentiated toxicity profiles.

BTK B-Cell Malignancy: Non-Covalent Inhibitors

The pyrido[3,4-b]indol-1-one derivatives characterized as non-covalent BTK inhibitors (compounds 12 and 18) demonstrate enzymatic IC50 values of 0.19–0.22 μM, cellular antiproliferative activity comparable to ibrutinib in lymphoma lines, and importantly, in vivo tumor growth inhibition of 41.90% in U-937 xenograft models at 50 mg/kg [2]. These compounds are appropriate for research programs investigating BTK inhibition in the context of ibrutinib-resistant C481S mutations, where covalent inhibitors show reduced efficacy. The validated in vivo activity provides a critical threshold of translational confidence for lead optimization campaigns.

Selective AKR1B1 Inhibition for Diabetic Complications

The tetrahydro-β-carbolin-1-one derivative 7t (IC50 = 0.17 μM) provides AKR1B1 inhibitory potency comparable to epalrestat but with exceptional selectivity against AKR1A1 (311:1) and AKR1B10 (253:1) [3]. This selectivity profile is critical for diabetic complication research—particularly in neuropathy, nephropathy, and retinopathy models—where inhibition of related aldo-keto reductases can produce confounding metabolic effects that obscure AKR1B1-specific phenotypes. Researchers seeking clean mechanistic interrogation of the polyol pathway should prioritize this substituted variant over less selective alternatives.

RET-Driven Thyroid Cancer: Scaffold Alternatives to Indolinones

The β-carbolin-2-one scaffold—a close structural relative of 1H-pyrido[3,4-b]indol-1-one—has demonstrated RET kinase inhibitory activity and suppression of RET^C634R-transformed cell proliferation at levels comparable to the indolin-2-one prototype RPI-1, while engaging the RET ATP-binding pocket via a distinct binding mode [4]. This class-level validation supports the use of pyrido[3,4-b]indol-1-one derivatives in thyroid cancer research programs targeting RET fusions or activating mutations, particularly where intellectual property differentiation from existing indolinone-based clinical candidates (e.g., sunitinib, RPI-1) is strategically valuable.

Application

Selection Property

Validation Focus

EGFR T790M mutant tumor cell research

Substitution-dependent T790M inhibitory profile

Enzymatic T790M inhibition and wild-type EGFR selectivity profiling

Non-covalent BTK resistance mutation studies

Non-covalent BTK binding mode for C481S context

In vivo xenograft model tumor growth inhibition endpoint monitoring

AKR1B1 selectivity in diabetic complication models

AKR1B1/AKR1A1 selectivity ratio

Selectivity panel profiling for AKR1A1 and AKR1B10

RET-driven thyroid cancer cell model studies

Chemotype differentiation from indolinone-based inhibitors

RET enzymatic inhibition and cellular proliferation assay characterization

• [1] Al-Wahaibi LH, et al. EGFR T790M and antiproliferative data. Journal of Enzyme Inhibition and Medicinal Chemistry. 2023;38(1):2218602. View Source
• [2] Liu J, et al. BTK inhibition and in vivo xenograft data. Bioorganic Chemistry. 2022;119:105541. View Source
• [3] Minehira D, et al. AKR1B1 selectivity data. Bioorganic & Medicinal Chemistry. 2012;20(1):356-367. View Source
• [4] Cincinelli R, et al. RET kinase inhibition and docking analysis. Journal of Medicinal Chemistry. 2008;51(24):7777-7787. View Source